Cas no 941888-02-4 (N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 941888-02-4
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5441686
• Update Time: 2025-05-21

N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[4-(4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H19N3O2S/c1-15-7-9-17(10-8-15)23-12-11-21-19(20(23)25)26-14-18(24)22-13-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3,(H,22,24)
• InChI Key： VUSMCHUJQASANA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NC=CN(C2=CC=C(C)C=C2)C1=O

Additional information on N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

The compound with CAS No. 941888-02-4, known as N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzyl group, a sulfanyl (thioether) linkage, and a dihydropyrazine ring system. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of dihydropyrazine derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The sulfanyl group in this compound plays a crucial role in stabilizing the molecule and enhancing its reactivity. Additionally, the benzyl group contributes to the molecule's lipophilicity, which is essential for its potential use in pharmaceutical applications.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under specific reaction conditions. For instance, researchers have demonstrated that the dihydropyrazine ring can be opened or modified to yield derivatives with enhanced bioavailability. This flexibility opens up new avenues for exploring its applications in medicinal chemistry.

In terms of synthesis, the preparation of N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the dihydropyrazine ring through cyclization reactions and the subsequent introduction of the sulfanyl and benzyl groups. These steps are critical for ensuring the stability and functionality of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular orbitals and bonding interactions within the molecule. These findings have provided valuable information for designing more efficient synthetic routes and optimizing its properties for specific applications.

The acetamide group in this compound is another area of interest, as it is known to exhibit mild antibacterial activity. This property makes it a potential candidate for developing new antimicrobial agents. Furthermore, the presence of the methylphenyl group adds to its versatility, as it can participate in various types of interactions with biological systems.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or enzymatic action, this compound can undergo hydrolysis or oxidative cleavage. These findings are crucial for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, N-benzyl-2-{4-(4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in science and technology. Its unique structure and versatile functional groups make it a valuable tool for advancing research in chemistry, pharmacology, and materials science.